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For Researchers, Scientists, and Drug Development Professionals

Abstract
Flagranone B, a natural product isolated from the nematode-trapping fungus Duddingtonia

flagrans, represents a unique molecular architecture with potential biological activities. This

technical guide provides a comprehensive overview of the chemical structure of Flagranone B,

alongside available data on its biological context. While detailed experimental protocols and

extensive quantitative data for Flagranone B specifically are limited in publicly accessible

literature, this document aims to consolidate the known information and provide a framework

for future research and development.

Chemical Structure of Flagranone B
Flagranone B is a complex molecule characterized by a polycyclic core. Its systematic name

and key identifiers are provided below.

Chemical Structure:

Chemical structure of Flagranone B

Table 1: Chemical Identity of Flagranone B
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Identifier Value

Systematic Name

(4aR,5S,7aR)-4-(acetyloxymethyl)-5-

(acetyloxy)-7-((2E,4E)-hexa-2,4-

dienoyl)-4a,5,7,7a-

tetrahydrocyclopenta[c]pyran-1,3(4H)-dione

Molecular Formula C₁₈H₁₈O₈

Molecular Weight 362.33 g/mol

CAS Number 255064-42-7

Source Organism Duddingtonia flagrans

Data sourced from MedChemExpress and cited literature[1].

Biological Context and Potential Significance
Flagranone B is a member of a family of compounds, the flagranones, isolated from the

fungus Duddingtonia flagrans. This fungus is notable for its nematophagous (nematode-

trapping) activity, suggesting that its secondary metabolites may possess unique biological

properties. While specific biological activity data for Flagranone B is not extensively detailed in

the available literature, related compounds and the source organism provide clues to its

potential applications.

Duddingtonia flagrans is a biocontrol agent used to manage parasitic nematodes in livestock.

The fungus produces a range of secondary metabolites, including Flagranones A, B, and C,

which are likely involved in its predatory mechanism or defense. The classification of

Flagranone B as a benzoquinone-related compound suggests potential for a variety of

biological effects, as this class of molecules is known for its diverse bioactivities.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation and characterization of

Flagranone B are found within the primary scientific literature. The foundational methods are

described in the following publication:
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Anderson, M. G., et al. (1999). Structures of flagranones A, B and C, cyclohexenoxide

antibiotics from the nematode-trapping fungus Duddingtonia flagrans. The Journal of

Antibiotics, 52(11), 1023–1028.[1][2][3][4]

Researchers seeking to work with Flagranone B should refer to this publication for the original

experimental details. A generalized workflow for the isolation of natural products from fungal

cultures is presented below.

General Workflow for Fungal Metabolite Isolation
The following diagram illustrates a typical workflow for the isolation of secondary metabolites

like Flagranone B from a fungal source.
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Generalized Workflow for Fungal Metabolite Isolation
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(e.g., Column Chromatography, HPLC)
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(NMR, Mass Spectrometry)

8. Structure Elucidation of
Flagranone B
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Caption: A generalized workflow for the isolation and identification of Flagranone B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1249215?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
Currently, there is a lack of extensive, publicly available quantitative data specifically for

Flagranone B regarding its biological activity (e.g., IC₅₀, MIC values) or physicochemical

properties beyond its molecular formula and weight. Future research is needed to populate

these data sets.

Signaling Pathways and Logical Relationships
As the specific molecular targets and signaling pathways affected by Flagranone B have not

yet been elucidated, a diagram of its mechanism of action cannot be provided at this time. The

following diagram illustrates the logical relationship between the source organism and the

potential application of its metabolites.

Logical Relationship of Duddingtonia flagrans Metabolites

Duddingtonia flagrans
(Nematode-Trapping Fungus)

Produces Secondary Metabolites
(Flagranone A, B, C)

Metabolites Exhibit
Biological Activity

Potential Applications
(e.g., Anthelmintic, Antimicrobial)

Click to download full resolution via product page

Caption: The relationship between the source fungus and the potential of its metabolites.

Future Directions
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The unique structure of Flagranone B warrants further investigation. Key areas for future

research include:

Total Synthesis: Development of a synthetic route to Flagranone B to enable the production

of larger quantities for biological testing.

Biological Screening: Comprehensive screening of Flagranone B against a panel of

biological targets, including nematodes, bacteria, fungi, and cancer cell lines.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by Flagranone B.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of

Flagranone B to identify key structural features responsible for any observed biological

activity.

Conclusion
Flagranone B is a structurally intriguing natural product with untapped potential. This guide

provides the foundational chemical information for this molecule and highlights the need for

further research to fully understand its biological significance and potential therapeutic

applications. The scientific community is encouraged to build upon the initial discovery and

characterization of Flagranone B to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Flagranone B: A Technical Guide to its
Chemical Profile and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1249215#what-is-the-chemical-structure-of-
flagranone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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